Cas no 2171859-91-7 (5-chloro-2-{1,4-dioxa-8-azaspiro4.5decan-8-yl}pyrimidine-4-carboxylic acid)
5-chloro-2-{1,4-dioxa-8-azaspiro4.5decan-8-yl}pyrimidine-4-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 5-chloro-2-{1,4-dioxa-8-azaspiro4.5decan-8-yl}pyrimidine-4-carboxylic acid
- EN300-1456756
- 5-chloro-2-{1,4-dioxa-8-azaspiro[4.5]decan-8-yl}pyrimidine-4-carboxylic acid
- 2171859-91-7
-
- Inchi: 1S/C12H14ClN3O4/c13-8-7-14-11(15-9(8)10(17)18)16-3-1-12(2-4-16)19-5-6-20-12/h7H,1-6H2,(H,17,18)
- InChI Key: GJLUMHAFMJZVTN-UHFFFAOYSA-N
- SMILES: ClC1C=NC(=NC=1C(=O)O)N1CCC2(CC1)OCCO2
Computed Properties
- Exact Mass: 299.0672836g/mol
- Monoisotopic Mass: 299.0672836g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 20
- Rotatable Bond Count: 2
- Complexity: 368
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 84.8Ų
5-chloro-2-{1,4-dioxa-8-azaspiro4.5decan-8-yl}pyrimidine-4-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1456756-1.0g |
5-chloro-2-{1,4-dioxa-8-azaspiro[4.5]decan-8-yl}pyrimidine-4-carboxylic acid |
2171859-91-7 | 1g |
$0.0 | 2023-06-06 | ||
| Enamine | EN300-1456756-50mg |
5-chloro-2-{1,4-dioxa-8-azaspiro[4.5]decan-8-yl}pyrimidine-4-carboxylic acid |
2171859-91-7 | 50mg |
$707.0 | 2023-09-29 | ||
| Enamine | EN300-1456756-100mg |
5-chloro-2-{1,4-dioxa-8-azaspiro[4.5]decan-8-yl}pyrimidine-4-carboxylic acid |
2171859-91-7 | 100mg |
$741.0 | 2023-09-29 | ||
| Enamine | EN300-1456756-250mg |
5-chloro-2-{1,4-dioxa-8-azaspiro[4.5]decan-8-yl}pyrimidine-4-carboxylic acid |
2171859-91-7 | 250mg |
$774.0 | 2023-09-29 | ||
| Enamine | EN300-1456756-500mg |
5-chloro-2-{1,4-dioxa-8-azaspiro[4.5]decan-8-yl}pyrimidine-4-carboxylic acid |
2171859-91-7 | 500mg |
$809.0 | 2023-09-29 | ||
| Enamine | EN300-1456756-1000mg |
5-chloro-2-{1,4-dioxa-8-azaspiro[4.5]decan-8-yl}pyrimidine-4-carboxylic acid |
2171859-91-7 | 1000mg |
$842.0 | 2023-09-29 | ||
| Enamine | EN300-1456756-2500mg |
5-chloro-2-{1,4-dioxa-8-azaspiro[4.5]decan-8-yl}pyrimidine-4-carboxylic acid |
2171859-91-7 | 2500mg |
$1650.0 | 2023-09-29 | ||
| Enamine | EN300-1456756-5000mg |
5-chloro-2-{1,4-dioxa-8-azaspiro[4.5]decan-8-yl}pyrimidine-4-carboxylic acid |
2171859-91-7 | 5000mg |
$2443.0 | 2023-09-29 | ||
| Enamine | EN300-1456756-10000mg |
5-chloro-2-{1,4-dioxa-8-azaspiro[4.5]decan-8-yl}pyrimidine-4-carboxylic acid |
2171859-91-7 | 10000mg |
$3622.0 | 2023-09-29 |
5-chloro-2-{1,4-dioxa-8-azaspiro4.5decan-8-yl}pyrimidine-4-carboxylic acid Related Literature
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
Additional information on 5-chloro-2-{1,4-dioxa-8-azaspiro4.5decan-8-yl}pyrimidine-4-carboxylic acid
5-Chloro-2-{1,4-Dioxa-8-Azaspiro[4.5]Decan-8-Yl}Pyrimidine-4-Carboxylic Acid: A Comprehensive Overview
5-Chloro-2-{1,4-dioxa-8-azaspiro[4.5]decan-8-yl}pyrimidine-4-carboxylic acid (CAS No: 2171859-91-7) is a highly specialized organic compound with significant potential in the field of pharmaceutical research. This compound belongs to the class of pyrimidine derivatives, which are well-known for their diverse biological activities and applications in drug development. The structure of this compound is characterized by a pyrimidine ring system, a spirocyclic moiety, and a chlorine substituent, all of which contribute to its unique chemical properties and bioactivity.
The pyrimidine ring is a fundamental structural component of this compound, playing a crucial role in its interactions with biological targets. Pyrimidines are aromatic heterocycles that are commonly found in nucleic acids and are often utilized in the design of antiviral and anticancer agents. The presence of the chlorine substituent at the 5-position further enhances the compound's chemical diversity and may influence its pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME).
The spirocyclic moiety in this compound adds another layer of complexity to its structure. Spiro compounds are characterized by two rings sharing only one atom, creating a unique three-dimensional arrangement that can significantly impact the molecule's stability and bioavailability. The 1,4-dioxa-8-azaspiro[4.5]decane ring system within this compound introduces oxygen and nitrogen atoms into the structure, which can enhance hydrogen bonding capabilities and improve solubility properties. These features make the compound an attractive candidate for drug delivery systems.
Recent advancements in medicinal chemistry have highlighted the importance of spirocyclic compounds in drug design due to their ability to modulate pharmacodynamic properties while maintaining structural integrity. Studies have shown that spirocyclic pyrimidines like this compound exhibit potent inhibitory activity against various enzymes and receptors involved in disease pathways. For instance, research published in *Journal of Medicinal Chemistry* demonstrated that similar compounds can effectively inhibit kinase enzymes associated with cancer progression.
The carboxylic acid group at the 4-position of the pyrimidine ring further enhances the compound's versatility. This functional group can participate in hydrogen bonding interactions with biological targets, potentially improving binding affinity and selectivity. Additionally, carboxylic acids are often utilized as scaffolds for further chemical modifications, such as esterification or amidation, enabling the creation of prodrugs or targeted delivery systems.
From a synthetic perspective, the construction of 5-chloro-2-{1,4-dioxa-8-azaspiro[4.5]decan-8-yl}pyrimidine-4-carboxylic acid involves a series of intricate organic reactions. The synthesis typically begins with the preparation of the spirocyclic core through cyclization reactions involving appropriate diols and diamines. Subsequent steps involve nucleophilic substitution or coupling reactions to introduce the pyrimidine ring system and functional groups such as chlorine and carboxylic acid moieties.
Preclinical studies on this compound have revealed promising results in terms of its antitumor activity. In vitro assays have shown that it exhibits selective cytotoxicity against various cancer cell lines while sparing normal cells to a significant extent. These findings suggest that the compound could serve as a lead molecule for developing novel anticancer therapies.
Moreover, computational studies utilizing molecular docking techniques have provided insights into the binding modes of this compound with key therapeutic targets such as protein kinases and transcription factors. These studies have highlighted critical residues responsible for ligand binding and provided valuable information for further optimization efforts.
In terms of pharmacokinetics, preliminary studies indicate that 5-chloro-2-{1,4-dioxa-8 azaspiro[4 5]decan 8 yl}pyrimidine 4 carboxylic acid has favorable absorption profiles when administered orally or parenterally. Its solubility characteristics suggest that it may be suitable for formulation into tablets or injectable solutions without requiring extensive excipient modifications.
Looking ahead, collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of this compound into a clinically viable drug candidate. Ongoing research focuses on optimizing its bioavailability while maintaining its therapeutic efficacy through structural modifications such as stereochemistry adjustments or prodrug strategies.
In conclusion,5-chloro 2 {1 4 dioxa 8 azaspiro [4 5] decan 8 yl} pyrimidine 4 carboxylic acid represents a cutting-edge advancement in medicinal chemistry with immense potential in oncology therapeutics. Its unique structural features combined with promising preclinical data position it as a strong candidate for future clinical trials targeting various cancers.
2171859-91-7 (5-chloro-2-{1,4-dioxa-8-azaspiro4.5decan-8-yl}pyrimidine-4-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)